Cas no 94993-81-4 (4-Amino-3-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-Amino-3-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 94993-81-4
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD08700623
• CID: 799096
• PubChem ID: 351020
• Update Time: 2025-04-19

4-Amino-3-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-methyl-1H-pyrazole-5-carboxylic acid
• 1H-Pyrazole-3-carboxylicacid, 4-amino-5-methyl-
• 1H-Pyrazole-3-carboxylicacid,4-amino-5-methyl-(9CI)
• 4-Amino-5-methyl-1H-pyrazole-3-carboxylic acid
• MFCD17276602
• NSC517932
• DTXSID70325777
• AKOS003672559
• AKOS012323296
• 94993-81-4
• 1H-Pyrazole-3-carboxylic acid, 4-amino-5-methyl-
• EN300-109022
• BS-49674
• A922739
• 4-Amino-3-methyl-1H-pyrazole-5-carboxylicacid
• CS-0188486
• NSC-517932
• STL415188
• DB-332020

• MDL： MFCD08700623
• Inchi： 1S/C5H7N3O2/c1-2-3(6)4(5(9)10)8-7-2/h6H2,1H3,(H,7,8)(H,9,10)
• InChI Key： AYMPVHVKBHXODP-UHFFFAOYSA-N
• SMILES： OC(C1C(=C(C)NN=1)N)=O

Computed Properties

• Exact Mass: 141.054
• Monoisotopic Mass: 141.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 92Ų